Cas no 442851-31-2 (ecteinascidin 770 S-oxide)

• Product Name: ecteinascidin 770 S-oxide
• CAS No: 442851-31-2
• Molecular Formula: C₄₀H₄₂N₄O₁₁S
• Molecular Weight: 786.847
• CID: 2037624

ecteinascidin 770 S-oxide Properties

Names and Identifiers

• ecteinascidin 770 S-oxide
• ecteinascidin 786
• (-)-Ecteinascidin 786

• InChIKey： RRCYSJADSSZEAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H42N4O11S/c1-17-9-21-10-23-24(13-41)44-25-14-52-39(48)40(22-12-27(50-5)26(46)11-20(22)7-8-42-40)15-56(49)38(32(44)31(43(23)4)28(21)33(47)34(17)51-6)30-29(25)37-36(53-16-54-37)18(2)35(30)55-19(3)45/h9,11-12,23-25,31-32,38,42,46-47H,7-8,10,14-16H2,1-6H3
• SMILES： COc1cc2c(CCNC22CS(=O)C3C4C5N(C)C(Cc6cc(C)c(OC)c(O)c56)C(C#N)N4C(COC2=O)c2c4OCOc4c(C)c(OC(C)=O)c32)cc1O |TLB:17:16:33.14.30:29.19.20|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• XLogP3: 0.101000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines